(Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-chlorophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C18H13ClO4/c1-11(20)10-22-13-6-7-14-16(9-13)23-17(18(14)21)8-12-4-2-3-5-15(12)19/h2-9H,10H2,1H3/b17-8-
• InChI Key: JZFZZWYITYTNFP-IUXPMGMMSA-N
• Canonical SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3Cl)O2
• Isomeric SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3Cl)/O2
• Molecular Formula: C18H13ClO4
• Molecular Weight: 328.7 g/mol

Description

(Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one, also known as CBO-PVC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one is not fully understood. However, studies have suggested that (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one exerts its therapeutic effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one has also been found to inhibit the activity of certain enzymes, such as COX-2 and MMP-9, which are involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
(Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one can induce apoptosis, inhibit cell proliferation, and reduce the invasion and migration of cancer cells. (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one has also been found to reduce the production of pro-inflammatory cytokines and oxidative stress markers in cells and animal models.

Advantages and Limitations for Lab Experiments

One advantage of using (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one in lab experiments is its high solubility in organic solvents, which allows for easy preparation of stock solutions. Additionally, (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one exhibits low toxicity in cells and animals, making it a safe compound for use in experiments. However, one limitation of using (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one is its limited stability in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

Future research on (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one could focus on its potential applications in other diseases, such as cardiovascular and metabolic disorders. Additionally, further studies could investigate the optimal dosage and administration route of (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one for therapeutic use. The development of (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one derivatives with improved stability and efficacy could also be explored. Finally, the use of (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one in combination with other drugs or therapies could be investigated to enhance its therapeutic effects.
In conclusion, (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one is a promising chemical compound with potential therapeutic applications in various diseases. Its anti-tumor, anti-inflammatory, and neuroprotective properties make it a valuable compound for scientific research. However, further studies are needed to fully understand its mechanism of action and optimize its therapeutic use.

Synthesis Methods

(Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one can be synthesized through the condensation reaction between 2-chlorobenzaldehyde and 6-(2-oxopropoxy)benzofuran-3(2H)-one in the presence of a base catalyst. The resulting product is a yellow crystalline powder with a melting point of 220-222°C.

Scientific Research Applications

(Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one exhibits anti-tumor activity in several cancer cell lines, including breast, lung, and liver cancer cells. Additionally, (Z)-2-(2-chlorobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one has been found to possess anti-inflammatory and neuroprotective properties.